Cas no 1803898-95-4 (6-Cyano-1H-benzimidazole-5-carbonyl chloride)

• Product Name: 6-Cyano-1H-benzimidazole-5-carbonyl chloride
• CAS No: 1803898-95-4
• MF: C₉H₄ClN₃O
• MW: 205.600560188293
• CID: 4825393
• Update Time: 2025-07-22

6-Cyano-1H-benzimidazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-1H-benzimidazole-5-carbonyl chloride

• Inchi： 1S/C9H4ClN3O/c10-9(14)6-2-8-7(12-4-13-8)1-5(6)3-11/h1-2,4H,(H,12,13)
• InChI Key： YMIMZBRFTJYIEJ-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=CC2=C(C=1)NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.7
• Topological Polar Surface Area: 69.5

Additional information on 6-Cyano-1H-benzimidazole-5-carbonyl chloride

Comprehensive Guide to 6-Cyano-1H-benzimidazole-5-carbonyl chloride (CAS No. 1803898-95-4): Properties, Applications, and Industry Insights

6-Cyano-1H-benzimidazole-5-carbonyl chloride (CAS No. 1803898-95-4) is a high-value benzimidazole derivative widely recognized for its role in pharmaceutical and agrochemical research. This compound, characterized by its carbonyl chloride and cyano functional groups, serves as a critical intermediate in synthesizing bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has garnered significant attention from researchers exploring kinase inhibitors and anticancer agents.

The structural uniqueness of 6-Cyano-1H-benzimidazole-5-carbonyl chloride lies in its dual reactivity: the carbonyl chloride group facilitates amide bond formation, while the cyano moiety offers versatility for further functionalization. Recent studies highlight its potential in designing small-molecule therapeutics, particularly in targeting ATP-binding sites of enzymes. As the pharmaceutical industry shifts toward precision medicine, this compound aligns with trends favoring structure-activity relationship (SAR) optimization.

In agrochemical applications, derivatives of 6-Cyano-1H-benzimidazole demonstrate efficacy as plant growth regulators and pesticide intermediates. Its molecular framework contributes to the development of environmentally sustainable crop protection solutions—a key focus area amid global discussions on food security and green chemistry. Researchers are also investigating its utility in material science, particularly for creating organic electronic materials with enhanced conductivity.

From a synthetic chemistry perspective, CAS 1803898-95-4 exemplifies advancements in regioselective functionalization techniques. Modern protocols employ microwave-assisted synthesis and flow chemistry to improve yield and purity—topics frequently searched by organic chemists optimizing high-throughput screening workflows. The compound’s stability under inert atmosphere conditions makes it suitable for automated parallel synthesis platforms.

Quality control of 6-Cyano-1H-benzimidazole-5-carbonyl chloride requires rigorous HPLC analysis and spectroscopic characterization (NMR, FTIR). These methods address growing industry concerns about batch-to-batch reproducibility—a frequent query among procurement specialists. Storage recommendations emphasize protection from hydrolysis, with anhydrous solvents preferred for long-term stability.

Emerging applications in bioconjugation chemistry position this compound as a tool for developing antibody-drug conjugates (ADCs)—a trending topic in oncology research. Its compatibility with click chemistry protocols further enhances its appeal for proteomics studies and diagnostic probe development. These intersections with biotechnology underscore its multidisciplinary relevance.

Environmental and safety assessments of CAS 1803898-95-4 follow REACH compliance standards, with particular attention to waste minimization strategies—an increasingly searched topic among process chemists. Recent innovations in catalytic recycling methods for similar aromatic chlorides demonstrate the industry’s commitment to green synthesis principles.

The global market for benzimidazole-based intermediates reflects steady growth, driven by demand from contract research organizations (CROs) and generic drug manufacturers. Patent analyses reveal expanding intellectual property around 6-Cyano-1H-benzimidazole derivatives, particularly in respiratory disease therapeutics—a hot topic post-pandemic. Supply chain specialists frequently search for alternate synthetic routes to mitigate raw material shortages.

Academic interest in this compound spans computational chemistry studies predicting its molecular docking behavior, with several QSAR models published recently. These align with the rise of AI-driven drug discovery—a dominant theme in scientific literature. The compound’s electron-withdrawing groups make it particularly interesting for density functional theory (DFT) calculations.

For laboratory handling, standard Schlenk techniques are recommended when working with 6-Cyano-1H-benzimidazole-5-carbonyl chloride. Its reactivity profile prompts frequent searches about compatible quenching agents and workup procedures—information crucial for process scale-up teams. Technical bulletins often highlight its advantages over traditional acylating reagents in terms of atom economy.